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Compound of Interest

Compound Name: 2-Bromoacrolein

Cat. No.: B081055

Technical Support Center: 2-Bromoacrolein Safety

This guide provides essential safety information, troubleshooting, and handling protocols for 2-
bromoacrolein (CAS: 14925-39-4) to ensure the safety of researchers, scientists, and drug
development professionals. Adherence to these procedures is critical due to the compound's
hazardous nature.

Frequently Asked Questions (FAQs)
Q1: What is 2-bromoacrolein and what are its primary hazards?

Al: 2-Bromoacrolein is a highly reactive, unsaturated aldehyde used in organic synthesis.[1] It
is a clear to pale yellow liquid with a pungent odor.[1] The primary hazards are significant:

Toxicity: It is toxic if swallowed, inhaled, or in contact with skin.[2][3]
» Corrosivity: It causes severe skin burns and serious eye damage.[4]
« Irritation: It is a skin, eye, and respiratory irritant.[1][5]

o Genotoxicity: Studies have shown that 2-bromoacrolein can cause mutations and DNA
damage.[6]

o Flammability: It is a flammable liquid, and its vapors can form explosive mixtures with air,
especially with heating.
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Q2: How should | properly store 2-bromoacrolein?

A2: Proper storage is crucial to maintain stability and prevent hazardous reactions. Store 2-
bromoacrolein in a tightly closed container, protected from light.[5] It should be kept in a dry,
cool, and well-ventilated area, away from heat, sparks, and open flames.[7][8] The
recommended storage temperature is between 2-10°C, with some suppliers recommending as
low as -20°C.[3][5] The storage area should be locked.[2]

Q3: What personal protective equipment (PPE) is mandatory when handling 2-
bromoacrolein?

A3: A comprehensive suite of PPE is required to prevent exposure.[9]

o Eye/Face Protection: Wear chemical safety goggles that comply with OSHA 29 CFR
1910.133 or European Standard EN166.[7] A face shield should also be considered.[10]

o Skin Protection: A lab coat and chemical-resistant gloves (e.g., nitrile rubber) are required.[9]
[11] Always inspect gloves before use and wash hands thoroughly after handling.[11][12]

o Respiratory Protection: All handling of 2-bromoacrolein must be done in a certified chemical
fume hood.[7] If there is a risk of exceeding exposure limits, a NIOSH/MSHA approved
respirator should be used.[9]

Q4: What are the critical engineering controls for a safe workspace?

A4: Engineering controls are the primary line of defense. Always handle 2-bromoacrolein in a
well-ventilated area, specifically within a certified chemical fume hood to minimize inhalation
risk.[7][13] Ensure that eyewash stations and safety showers are readily accessible and
located close to the workstation.[7][9][10] Use explosion-proof electrical and ventilation
equipment to mitigate fire and explosion risks.[5][8]

Q5: What should I do in case of a spill?

A5: In the event of a spill, evacuate all non-essential personnel from the area.[7] Remove all
sources of ignition.[8][11] Wearing full PPE, absorb the spill with an inert, non-combustible
material like sand, silica gel, or vermiculite.[7][10] Collect the absorbed material into a suitable,
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tightly sealed container for hazardous waste disposal.[7][8] Do not allow the chemical to enter
drains or waterways.[7][11]

Q6: What are the first-aid procedures for exposure to 2-bromoacrolein?

A6: Immediate action is critical in case of any exposure.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding
the eyelids open.[14][15] Remove contact lenses if present and easy to do so.[5] Seek
immediate medical attention.[4]

o Skin Contact: Immediately remove all contaminated clothing and wash the affected skin with
plenty of soap and water for at least 15 minutes.[2][14] Seek immediate medical attention.
[13]

 Inhalation: Move the victim to fresh air immediately.[13][14] If breathing is difficult or has
stopped, provide artificial respiration.[2] Do not use the mouth-to-mouth method.[16] Seek
immediate medical attention.[4]

 Ingestion: Do NOT induce vomiting.[4] Rinse the mouth thoroughly with water.[2] Never give
anything by mouth to an unconscious person.[13] Seek immediate medical attention.[7]

Q7: With which chemicals is 2-bromoacrolein incompatible?

A7: 2-bromoacrolein is incompatible with several classes of chemicals and can react violently.
Avoid contact with strong oxidizing agents, strong acids, strong bases, and strong reducing
agents.[5][7][8]

Q8: How should | dispose of 2-bromoacrolein waste?

A8: All waste containing 2-bromoacrolein, including contaminated PPE and spill cleanup
materials, must be treated as hazardous waste.[9] Dispose of the contents and container at an
approved waste disposal plant in accordance with local, state, and federal regulations.[5][17]

Quantitative Data Summary
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Property Value Reference

CAS Number 14925-39-4 [18][19]

Molecular Formula CsHsBrO [1][18]

Molecular Weight 134.96 g/mol [18][19]

Physical State Liquid [1107]

Appearance Clear to pale yellow [1]

Boiling Point 148 - 150 °C @ 760 mmHg [7]

Flash Point >110°C/>230°F [7]

Storage Temperature 2-10 °C (refrigerated) or -20°C 18]
(frozen)

Experimental Protocols
Protocol 1: Safe Weighing and Preparation of a 2-
Bromoacrolein Solution

o Preparation: Before starting, ensure the chemical fume hood is certified and functioning
correctly.[10] Confirm that a safety shower and eyewash station are accessible and have
been recently tested.[10] Assemble all necessary glassware and reagents.

e Don PPE: Put on all required PPE, including a lab coat, chemical-resistant gloves, and
chemical safety goggles.[9]

e Handling in Fume Hood: Place the sealed container of 2-bromoacrolein inside the chemical
fume hood. Allow the container to equilibrate to the ambient temperature of the hood before
opening to avoid moisture condensation.

» Weighing and Transfer: Perform all weighing and transfer operations within the fume hood.
[10] Use a tared, sealed container for weighing. Slowly add the desired amount of 2-
bromoacrolein. Close the primary container tightly immediately after use.[10]
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» Dissolution: To create a solution, slowly add the weighed 2-bromoacrolein to the solvent in
a flask, ensuring the flask is stable.[10] If the dissolution is exothermic, use an ice bath to
cool the flask.[10] Keep the solution container covered as much as possible.

o Cleanup: Clean any contaminated glassware within the fume hood. All disposable materials,
including pipette tips and weighing paper, must be placed in a designated hazardous waste
container.

o Doff PPE: Remove PPE in the correct order to avoid contamination. Dispose of gloves and
any other contaminated disposable PPE as hazardous waste.

e Hygiene: Wash hands and any exposed skin thoroughly with soap and water after the
procedure is complete.[7]

Protocol 2: Emergency Response to a Small Spill (<50
mL) within a Fume Hood

o Alert Personnel: Immediately alert others in the laboratory of the spill.

 |solate and Ventilate: Ensure the fume hood sash is kept at the lowest practical height to
maintain containment and proper airflow.

e Assess the Situation: Do not proceed with cleanup unless you are trained and have the
proper PPE and materials. If the spill is too large or you feel unsafe, evacuate and call
emergency services.

o Gather Materials: Collect a spill kit containing inert absorbent material (e.g., vermiculite,
sand), a sealed container for waste, and tongs or a scoop.[7][10]

e Absorb Spill: Gently cover the spill with the inert absorbent material, starting from the outside
and working inwards to prevent spreading.[8] Avoid creating dust.

» Collect Waste: Once the liquid is fully absorbed, carefully collect the material using non-
sparking tools and place it into a labeled, sealable hazardous waste container.[8]

» Decontaminate: Wipe the spill area with a suitable decontaminating solution, followed by
soap and water. Place all cleaning materials into the hazardous waste container.
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o Dispose of Waste: Seal the hazardous waste container and arrange for its disposal
according to your institution's hazardous waste procedures.[5]

e Report: Report the incident to your laboratory supervisor or safety officer.

Visualizations
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Caption: Workflow diagram for the safe handling of 2-bromoacrolein.
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Caption: Logical pathways for first-aid response to 2-bromoacrolein exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Troubleshooting & Optimization

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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